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Compound of Interest

Compound Name: Bis(methylthio)methane

Cat. No.: B156853 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of bis(methylthio)methane (CAS No. 1618-

26-4), ensuring a secure and compliant laboratory environment. Following these procedural,

step-by-step instructions will help mitigate risks and build a foundation of trust in your

laboratory's safety culture.

Immediate Safety and Handling Protocols
Bis(methylthio)methane is a flammable liquid and vapor that can cause skin and eye

irritation.[1][2] It is also harmful to aquatic life with long-lasting effects.[2] Therefore, strict

adherence to safety protocols is crucial during handling and disposal.

Personal Protective Equipment (PPE): Always wear the appropriate personal protective

equipment when handling bis(methylthio)methane and its waste. This includes:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Compatible chemical-resistant gloves.[2]

Body Protection: A lab coat or chemical-resistant apron.[2]

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[1]
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In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes immediately. Flush skin with plenty

of water for at least 15 minutes. Get medical aid if irritation develops or persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

bis(methylthio)methane.

Property Value Reference

CAS Number 1618-26-4 [1][2]

Molecular Formula C3H8S2 [2]

Flash Point 43 °C (109.4 °F) [1]

Boiling Point 147 °C

Density 1.059 g/mL at 25 °C

NFPA Rating
Health: 1; Flammability: 2;

Instability: 0
[1]

Step-by-Step Disposal Procedure
All chemical waste must be managed in accordance with local, state, and federal regulations.

[2] The following steps provide a general framework for the safe disposal of

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/47774.pdf
https://pim-resources.coleparmer.com/sds/47774.pdf
https://pim-resources.coleparmer.com/sds/47774.pdf
https://pim-resources.coleparmer.com/sds/47774.pdf
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/47774.pdf
https://www.synerzine.com/docs/sds/W2265%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W2265%20SDS%20(US-English).pdf
https://pim-resources.coleparmer.com/sds/47774.pdf
https://pim-resources.coleparmer.com/sds/47774.pdf
https://www.synerzine.com/docs/sds/W2265%20SDS%20(US-English).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bis(methylthio)methane.

Waste Identification and Segregation:

Bis(methylthio)methane is considered a hazardous waste.[3]

Do not mix bis(methylthio)methane waste with incompatible materials, such as strong

oxidizing agents or strong bases.[1]

Container Management:

Use a designated, leak-proof, and compatible waste container with a secure lid.

All waste containers must be clearly labeled with the words "Hazardous Waste" and the

name of the chemical: "Bis(methylthio)methane".[4]

Storage:

Store the waste container in a designated, well-ventilated satellite accumulation area,

away from sources of ignition like heat, sparks, and open flames.[1][2]

It is best practice to store the waste container in secondary containment to prevent the

release of material in case of a leak.[4]

Spill Management:

In the event of a small spill, cover it with an activated carbon adsorbent or other inert, non-

combustible material like sand or earth.[1][2]

Use spark-proof tools to collect the absorbed material and place it into a closed, labeled

container for disposal.[1]

For large spills, evacuate the area and inform the relevant authorities if environmental

pollution occurs.[2]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed waste disposal company.
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Disposal of this product and its container must comply with all applicable environmental

protection and waste disposal legislation.[2]

Experimental Protocols
This document provides operational guidance for disposal. For detailed experimental protocols

involving bis(methylthio)methane in research and development, always refer to your

institution's specific Standard Operating Procedures (SOPs) and conduct a thorough risk

assessment before beginning any work.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of bis(methylthio)methane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b156853?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/47774.pdf
https://www.synerzine.com/docs/sds/W2265%20SDS%20(US-English).pdf
https://www.nbinno.com/?news/gp-exploring-bismethylthiomethane-properties-applications-and-safety
https://www.benchchem.com/pdf/Proper_Disposal_of_4_4_Bis_methylthio_but_3_en_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b156853#bis-methylthio-methane-proper-disposal-procedures
https://www.benchchem.com/product/b156853#bis-methylthio-methane-proper-disposal-procedures
https://www.benchchem.com/product/b156853#bis-methylthio-methane-proper-disposal-procedures
https://www.benchchem.com/product/b156853#bis-methylthio-methane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156853?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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